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Compound of Interest

Compound Name: TYD-68

Cat. No.: B15603472 Get Quote

Introduction
These application notes provide detailed recommendations for the proper handling, storage,

and solubilization of TYD-68, which has been identified as Orantinib (also known as TSU-68 or

SU6668). Orantinib is a multi-targeted receptor tyrosine kinase inhibitor.[1][2] Adherence to

these guidelines is critical to ensure the compound's stability, activity, and the reproducibility of

experimental results.

Compound Information
Product Name: TYD-68

Chemical Name: Orantinib, SU6668, TSU-68[3][4][5][6]

Molecular Formula: C₁₈H₁₈N₂O₃[3][5][7]

Molecular Weight: 310.35 g/mol [4][7][8]

CAS Number: 252916-29-3[5][8][9]

Recommended Solvents and Solubility
Orantinib is a crystalline solid that is practically insoluble in water and ethanol.[3][8][10] For

research purposes, organic solvents are required to prepare stock solutions. The solubility of

Orantinib in various common laboratory solvents is summarized in the table below.
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Table 1: Solubility of Orantinib in Common Solvents
Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) ≥15.5 mg/mL[3]

Up to 62 mg/mL (199.77 mM)

has been reported.[4][8] Use

fresh, high-purity DMSO as

moisture can reduce solubility.

[4] Ultrasonic bath and

warming to 37°C can aid

dissolution.[3][7]

Dimethylformamide (DMF) 5 mg/mL[5] ---

DMF:PBS (pH 7.2) (1:1) 0.50 mg/mL[5]
For applications requiring a

buffered aqueous solution.

Ethanol Insoluble[3][8][10] Not a recommended solvent.

Water Insoluble[3][8][10]

Not a recommended solvent

for primary stock solutions. A

water solubility of 0.202 mg/mL

has been reported, likely in a

buffered solution.[11]

Storage Conditions
Proper storage of Orantinib is essential to maintain its chemical integrity and biological activity.

Recommendations for both the solid compound and solutions are provided below.

Table 2: Recommended Storage Conditions for Orantinib
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C 3 to 4 years[4][5][12] Keep desiccated.[9]

4°C 2 years[7][12]
For shorter-term

storage.

Room Temperature

Stability indicated for

shipping in the

continental US.[5]

Long-term storage at

room temperature is

not recommended.

Stock Solutions -80°C
6 months to 2 years[1]

[4][13]

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month[4][7][13] For working aliquots.

Experimental Protocols
Protocol for Preparation of a 10 mM DMSO Stock
Solution

Weighing the Compound: Accurately weigh the desired amount of Orantinib powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

3.10 mg of Orantinib (Molecular Weight = 310.35 g/mol ).

Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to the

microcentrifuge tube. For a 10 mM solution from 3.10 mg of compound, add 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, sonicate

the tube in an ultrasonic water bath for a few minutes or gently warm it to 37°C.[3] Visually

inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to

minimize freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 2 years)
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or at -20°C for short-term use (up to 1 month).[1]

Protocol for Preparation of an In Vivo Formulation
For in vivo experiments, a suspension is often required. The following protocol is a common

method for preparing an Orantinib suspension for oral or intraperitoneal administration.

Initial Dissolution: Prepare a concentrated stock solution of Orantinib in DMSO.

Vehicle Preparation: In a separate sterile tube, prepare the vehicle by mixing the desired

proportions of PEG300, Tween-80, and saline. A common vehicle consists of 40% PEG300,

5% Tween-80, and 45% saline.[7][13]

Formulation: Slowly add the DMSO stock solution to the vehicle while vortexing to create a

final formulation with 10% DMSO.[7][13] This will result in a suspended solution.

Homogenization: Use an ultrasonic bath to ensure a uniform suspension.[7][13]

Administration: It is recommended to prepare this formulation freshly on the day of use.[1]

Visualizations
Signaling Pathway Inhibition by Orantinib
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Caption: Orantinib inhibits key receptor tyrosine kinases.

Workflow for Orantinib Stock Solution Preparation
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Caption: Workflow for preparing Orantinib stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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